Cas no 2034382-20-0 (3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide)

3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide
-
- Inchi: 1S/C16H19N3O3S/c20-14-11-23-16(22)19(14)13-9-18(10-13)15(21)17-8-4-7-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,21)
- InChI Key: WVZDFGAGRJJFRC-UHFFFAOYSA-N
- SMILES: N1(C(NCCCC2=CC=CC=C2)=O)CC(N2C(=O)CSC2=O)C1
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6473-4875-4mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-5μmol |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-2μmol |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-2mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-25mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 25mg |
$109.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-75mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 75mg |
$208.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-100mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 100mg |
$248.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-5mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-3mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
Life Chemicals | F6473-4875-10mg |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide |
2034382-20-0 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide Related Literature
-
1. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
-
Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
-
Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
-
Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
-
Sruthi Ann Alex,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2016,8, 2131-2137
Additional information on 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide
Introduction to Compound with CAS No. 2034382-20-0 and Its Applications in Chemical Biology
Compound with the CAS number 2034382-20-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide, provides a detailed insight into its structural and functional characteristics. This compound belongs to a class of heterocyclic molecules that are known for their diverse biological activities. The presence of multiple functional groups, including azetidine, thiazolidine, and amide moieties, makes it a versatile scaffold for further chemical modifications and biological studies.
The structural motif of 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide is particularly intriguing due to its potential to interact with biological targets in unique ways. The dioxo group and the thiazolidine ring are known to exhibit significant stability and reactivity, which can be exploited for the design of novel bioactive molecules. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of targeted therapies for various diseases.
In the realm of chemical biology, the compound with CAS no. 2034382-20-0 has shown promise as a lead molecule for further derivatization and optimization. The azetidine ring is a key feature that contributes to its binding affinity and selectivity towards specific biological targets. This has led to its investigation as a potential scaffold for the development of new therapeutic agents. The phenylpropyl group at the amide position adds an additional layer of complexity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.
Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding interactions between 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide and various protein targets. These studies have revealed promising leads that could be further developed into novel drugs. The integration of machine learning algorithms has also enhanced the ability to predict the pharmacokinetic properties of these compounds, thereby accelerating the drug discovery process.
The synthesis of 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise of modern synthetic methodologies. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These advancements in synthetic chemistry have not only facilitated the production of this compound but also paved the way for similar molecules with tailored properties.
In vivo studies have begun to elucidate the biological effects of compound with CAS no. 2034382-20-0. Initial experiments have shown that it exhibits inhibitory activity against certain enzymes and receptors relevant to human health. These findings are particularly exciting as they suggest potential therapeutic applications in areas such as oncology and inflammation. Further preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies will provide critical insights into its potential as a drug candidate.
The development of novel pharmaceuticals often relies on understanding the molecular interactions at a fundamental level. The use of spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing the structure and dynamics of 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide. These techniques provide detailed information about its conformational preferences and binding interactions with biological targets. Such data is essential for designing molecules with improved pharmacological properties.
The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations have been used to study the behavior of this compound within biological membranes and in complex with target proteins. These simulations provide valuable insights into how it interacts with its surroundings at an atomic level. This information can guide medicinal chemists in optimizing its structure for better bioavailability and efficacy.
The future prospects for compound with CAS no. 2034382-20-0 are promising, given its unique structural features and biological potential. Ongoing research aims to explore its applications in various therapeutic areas by further modifying its chemical scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. Such collaborations can leverage expertise from different disciplines to accelerate the translation of laboratory discoveries into clinical applications.
In conclusion, compound with CAS no. 2034382-20-0, specifically identified by its product name 3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide, represents a significant advancement in chemical biology research. Its structural complexity and biological activity make it a valuable candidate for drug discovery efforts aimed at addressing unmet medical needs.
2034382-20-0 (3-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-(3-phenylpropyl)azetidine-1-carboxamide) Related Products
- 4770-00-7(3-cyano-4-nitroindole)
- 1415124-96-7(2,6-Dichloro-4-(hydroxymethyl)benzoic acid)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)
- 921566-13-4(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide)
- 2580203-94-5(4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)
- 2034239-36-4(N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-4-(trifluoromethoxy)benzamide)
- 2229273-70-3(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}prop-2-en-1-amine)
- 1244855-70-6(7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine)
- 1331592-89-2((2E)-N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(furan-2-yl)prop-2-enamide)




